Cas no 39163-29-6 (2,4,5,6,7,7a-hexahydro-1H-inden-2-one)

2,4,5,6,7,7a-Hexahydro-1H-inden-2-one is a cyclic ketone with a partially hydrogenated indene structure, offering a versatile intermediate in organic synthesis. Its saturated ring system provides stability while retaining reactivity at the carbonyl group, making it useful for hydrogenation, condensation, and cyclization reactions. The compound's rigid yet flexible framework is advantageous in the synthesis of fragrances, pharmaceuticals, and fine chemicals. Its defined stereochemistry and purity allow for precise control in asymmetric synthesis. The product is typically supplied in high purity, ensuring consistent performance in research and industrial applications. Its balanced lipophilicity also makes it a candidate for solvent or carrier formulations in specialized chemical processes.
2,4,5,6,7,7a-hexahydro-1H-inden-2-one structure
39163-29-6 structure
Product Name:2,4,5,6,7,7a-hexahydro-1H-inden-2-one
CAS No:39163-29-6
MF:C9H12O
MW:136.190982818604
CID:924305
PubChem ID:317046
Update Time:2025-10-22

2,4,5,6,7,7a-hexahydro-1H-inden-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,4,5,6,7,7a-hexahydro-2H-inden-2-one
    • 1,4,5,6,7,7a-hexahydroinden-2-one
    • 1,4,5,6,7,7a-hexahydro-inden-2-one
    • 2,4,5,6,7,7a-hexahydro-1H-inden-2-one
    • 2H-3,3a,4,5,6,7-hexahydro-2-indenone
    • 2H-Inden-2-one, 1,4,5,6,7,7a-hexahydro-
    • AC1L7V6W
    • bicyclo[4.3.0]non-6-en-8-one
    • bicyclo< 4:3:0> non-6-en-8-one
    • NSC246177
    • SureCN7644421
    • DS-000340
    • 3,3a,4,5,6,7-hexahydro-2(2H)-indenone
    • CS-0236337
    • NSC-246177
    • EN300-1703770
    • bicyclo[4.3.0]non-1(9)-en-8-one
    • 1,4,5,6,7,7a-Hexahydro-inden-2-on
    • 1,4,5,6,7,7a-Hexahydro-2H-inden-2-one #
    • G47115
    • DTXSID00311885
    • SCHEMBL7644421
    • 39163-29-6
    • AKOS022504558
    • Inchi: 1S/C9H12O/c10-9-5-7-3-1-2-4-8(7)6-9/h5,8H,1-4,6H2
    • InChI Key: VJESNDWIKWQBSV-UHFFFAOYSA-N
    • SMILES: O=C1C=C2CCCCC2C1

Computed Properties

  • Exact Mass: 136.08886
  • Monoisotopic Mass: 136.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 2.07580

2,4,5,6,7,7a-hexahydro-1H-inden-2-one Pricemore >>

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Additional information on 2,4,5,6,7,7a-hexahydro-1H-inden-2-one

Exploring the Versatile Applications and Properties of 2,4,5,6,7,7a-Hexahydro-1H-inden-2-one (CAS No. 39163-29-6)

2,4,5,6,7,7a-Hexahydro-1H-inden-2-one (CAS No. 39163-29-6) is a fascinating cyclic ketone with a unique structure that has garnered significant interest in both academic and industrial research. This compound, often referred to as a partially hydrogenated indanone derivative, plays a crucial role in organic synthesis, fragrance formulation, and material science. Its molecular formula, C9H12O, and distinctive bicyclic framework make it a valuable intermediate for synthesizing more complex molecules.

The chemical properties of 2,4,5,6,7,7a-hexahydro-1H-inden-2-one are particularly noteworthy. With a molecular weight of 136.19 g/mol, this compound exhibits moderate polarity due to its ketone functional group. Researchers have explored its reactivity in various reduction and oxidation reactions, making it a versatile building block for pharmaceuticals and specialty chemicals. The partially saturated structure provides both stability and reactivity, allowing for selective transformations under controlled conditions.

In the fragrance industry, 2,4,5,6,7,7a-hexahydro-1H-inden-2-one has gained attention for its woody, amber-like olfactory characteristics. Perfumers value this compound for its ability to enhance and modify fragrance compositions, particularly in masculine and oriental scent profiles. Recent trends in clean beauty and sustainable perfumery have increased demand for such versatile aroma chemicals that can be derived from both synthetic and natural-inspired pathways.

The synthesis of 2,4,5,6,7,7a-hexahydro-1H-inden-2-one typically involves catalytic hydrogenation of corresponding aromatic precursors or cyclization reactions of appropriate aliphatic compounds. Modern green chemistry approaches have focused on developing more efficient and environmentally friendly production methods for this valuable intermediate. These advancements align with current industry priorities of reducing environmental impact while maintaining product quality and consistency.

Material science applications of 39163-29-6 have expanded in recent years, particularly in the development of advanced polymers and specialty coatings. The compound's rigid yet flexible bicyclic structure makes it an interesting monomer or cross-linking agent in certain polymer systems. Researchers are investigating its potential in creating materials with unique thermal and mechanical properties for high-performance applications.

From a safety perspective, proper handling procedures should always be followed when working with 2,4,5,6,7,7a-hexahydro-1H-inden-2-one, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for organic compounds apply. The compound's stability profile and compatibility with various solvents make it relatively convenient to work with in research and industrial settings.

The market for 2,4,5,6,7,7a-hexahydro-1H-inden-2-one has shown steady growth, driven by increasing demand from the fragrance and specialty chemical sectors. Manufacturers are responding to this demand by optimizing production processes and ensuring consistent quality. Current market trends emphasize sustainable sourcing and production methods, which has led to innovations in the synthesis pathways for this valuable chemical intermediate.

Analytical characterization of 39163-29-6 typically involves techniques such as gas chromatography (GC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for precise identification and purity assessment, which is crucial for applications requiring high-quality materials. Recent advances in analytical instrumentation have improved the ability to detect and quantify trace impurities in this compound.

Future research directions for 2,4,5,6,7,7a-hexahydro-1H-inden-2-one may explore its potential in emerging fields such as bio-based materials and renewable chemistry. The compound's structural features make it an interesting candidate for modification and functionalization to create new derivatives with tailored properties. As industries continue to seek sustainable alternatives to traditional materials, this versatile intermediate may find new applications in green technology sectors.

In conclusion, 2,4,5,6,7,7a-hexahydro-1H-inden-2-one (CAS No. 39163-29-6) represents an important chemical building block with diverse applications across multiple industries. Its unique structural characteristics, combined with its functional versatility, ensure continued interest from researchers and industrial chemists alike. As synthetic methodologies advance and application areas expand, this compound is likely to maintain its relevance in both academic and commercial contexts.

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